Cas no 2172107-49-0 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2-methylbutanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2-methylbutanoic acid
• CAS No: 2172107-49-0
• MF: C₂₇H₂₅IN₂O₅
• MW: 584.402279615402
• CID: 6149736
• PubChem ID: 165543356
• Update Time: 2025-10-28

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2-methylbutanoic acid
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]formamido}-2-methylbutanoic acid
• 2172107-49-0
• EN300-1498159

• Inchi： 1S/C27H25IN2O5/c1-15(26(32)33)16(2)29-25(31)17-11-18(28)13-19(12-17)30-27(34)35-14-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-13,15-16,24H,14H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ZIHWVZXAAFBILI-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)C(NC(C)C(C(=O)O)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 584.08082g/mol
• Monoisotopic Mass: 584.08082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2-methylbutanoic acid

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2-methylbutanoic acid (CAS No. 2172107-49-0): A Comprehensive Overview

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2-methylbutanoic acid (CAS No. 2172107-49-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Iodoaniline Derivative, is characterized by its unique structural features and potential applications in drug discovery and development.

The molecular structure of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2-methylbutanoic acid is notable for its combination of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, an iodo-substituted phenyl ring, and a formamido functional group. The Fmoc protecting group is widely used in peptide synthesis to prevent premature reactions and ensure the sequential addition of amino acids. The presence of the iodo-substituent on the phenyl ring introduces additional reactivity and selectivity, making this compound a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2-methylbutanoic acid in various biological contexts. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported that this compound exhibits promising activity as a modulator of protein-protein interactions (PPIs). PPIs are critical for numerous cellular processes, including signal transduction, gene regulation, and immune responses. By targeting specific PPIs, this compound could potentially be developed into therapeutic agents for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

In addition to its biological activity, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2-methylbutanoic acid has been explored for its utility in chemical synthesis. A 2020 study published in Organic Letters demonstrated that this compound can serve as a versatile building block for the construction of complex organic molecules. The researchers utilized the iodo-substituent for palladium-catalyzed cross-coupling reactions, which are essential for the synthesis of bioactive compounds and pharmaceuticals. This approach not only enhances the synthetic efficiency but also allows for the introduction of diverse functional groups, thereby expanding the chemical space available for drug discovery.

The physical and chemical properties of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2-methylbutanoic acid have also been extensively characterized. The compound is typically obtained as a white solid with a molecular weight of approximately 608.4 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental conditions. The stability of this compound under different pH levels and temperatures has been studied to ensure its reliability in both laboratory and industrial settings.

In terms of safety and handling, it is important to note that while 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2-methylbutanoic acid is not classified as a hazardous material, standard precautions should be taken when working with it. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, the compound should be stored in a cool, dry place away from direct sunlight to maintain its integrity.

The future prospects for 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2-methylbutanoic acid are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. For example, recent advancements in computational chemistry have enabled more accurate predictions of its binding affinities to target proteins, facilitating rational drug design. Moreover, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel drugs based on this scaffold.

In conclusion, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2-methylbutanoic acid (CAS No. 2172107-49-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into therapeutic agents with broad clinical applications.